![molecular formula C17H16N4O2 B3011017 N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclopropanecarboxamide CAS No. 955598-70-6](/img/structure/B3011017.png)
N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclopropanecarboxamide
Description
Scientific Research Applications
Antitumor and Cytotoxic Activity
This compound has been studied for its potential in cancer therapy due to its cytotoxic properties. Research indicates that derivatives of this compound can have significant effects on human tumor cell lines . The ability to target and kill cancer cells makes it a promising candidate for the development of new anticancer drugs.
Aurora A Kinase Inhibition
The Aurora A kinase (AURAK) is associated with the process of carcinogenesis, making it a target for cancer treatment. Imidazo[1,2-b]pyridazine derivatives, which include our compound of interest, have been reported as inhibitors of AURAK . This application is crucial in the development of targeted cancer therapies.
GABA A Receptor Modulation
Compounds with a structure similar to imidazo[1,2-b]pyridazine have been found to act as positive allosteric modulators of the GABA A receptor . This application is significant in the treatment of neurological disorders and could lead to the development of new sedatives or anxiolytics.
Proton Pump Inhibition
Imidazo[1,2-b]pyridazine derivatives have also been identified as proton pump inhibitors . This application is important for the treatment of conditions like gastroesophageal reflux disease (GERD) and peptic ulcers, as it helps reduce stomach acid production.
Anti-Inflammatory Activity
The compound’s framework is conducive to anti-inflammatory activity. This makes it valuable for research into treatments for chronic inflammatory diseases, potentially leading to the development of new nonsteroidal anti-inflammatory drugs (NSAIDs) .
Enzyme Inhibition in Carbohydrate Metabolism
Imidazo[1,2-b]pyridazine compounds have shown the ability to influence enzymes involved in carbohydrate metabolism . This application could be pivotal in managing diseases like diabetes, where the regulation of carbohydrate metabolism is essential.
properties
IUPAC Name |
N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]cyclopropanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2/c1-23-16-9-8-15-19-14(10-21(15)20-16)11-4-6-13(7-5-11)18-17(22)12-2-3-12/h4-10,12H,2-3H2,1H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJMDMLIZICCABJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclopropanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1-Cyanocyclohexyl)carbamoyl]methyl 1-(2,2-dimethylpropanoyl)piperidine-4-carboxylate](/img/structure/B3010934.png)
![2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B3010935.png)
![4-[(2,4-Dichlorophenyl)sulfanyl]-2-(methylsulfanyl)thieno[3,2-d]pyrimidine](/img/structure/B3010936.png)
![Methylethyl 2-[4-(6-chloro-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate](/img/structure/B3010942.png)
![N-[(1-Morpholin-4-ylcyclobutyl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide](/img/structure/B3010954.png)
![N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide](/img/structure/B3010956.png)